1-(cyclopropylsulfonyl)-N,N-dimethylpiperidin-4-amine
Description
1-(Cyclopropylsulfonyl)-N,N-dimethylpiperidin-4-amine, also known as CSP-2503, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidine derivatives and has been found to exhibit interesting pharmacological properties.
Scientific Research Applications
Synthetic Methodologies and Chemical Reactions
Cyclopropanone Derivatives Synthesis : The synthesis of cyclopropanone derivatives, including 1-alkynyl cyclopropylamines, involves the reaction of cyclopropanone ethyl hemiacetal with sodium arylsulfinate in the presence of formic acid, catalyzed by AuCl3. This process represents a new method for synthesizing cyclopropanone equivalents, which are critical in the preparation of various cyclic compounds (Liu, An, Jiang, & Chen, 2008).
Nucleophilic Substitutions of Cyclopropyl Esters : Research on 1-alkenylcyclopropyl esters and 1-alkynylcyclopropyl chlorides has demonstrated the potential of palladium(0) catalyzed nucleophilic substitutions. These reactions provide access to cyclopropylideneethyl derivatives and alkynylcyclopropanes, showcasing the versatility of cyclopropyl compounds in synthetic chemistry (Stolle, Ollivier, Piras, Salaün, & Meijere, 1992).
Chemical Properties and Applications
Hydrogenation of CO2 : A study involving a diamine-functionalized ionic liquid illustrates the potential of certain amines in promoting the hydrogenation of CO2 to formic acid. This research underscores the role of amine compounds in facilitating environmentally significant reactions, potentially including those involving cyclopropylsulfonyl derivatives (Zhang, Hu, Song, Li, Yang, & Han, 2009).
Polysulfonamideimides Synthesis : The development of polysulfonamideimides from 4-chlorosulfonylphthalic anhydride and diamines, including the potential use of cyclopropylsulfonyl-based amines, highlights the creation of new polymers with unique properties. These polymers are noted for their solubility in polar solvents and stability, suggesting applications in materials science (Imai & Okunoyama, 1973).
properties
IUPAC Name |
1-cyclopropylsulfonyl-N,N-dimethylpiperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2S/c1-11(2)9-5-7-12(8-6-9)15(13,14)10-3-4-10/h9-10H,3-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIWXUCNYNVSGGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCN(CC1)S(=O)(=O)C2CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropanesulfonyl)-N,N-dimethylpiperidin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Benzyl-8-cyano-2,6-diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester](/img/structure/B2941464.png)
![N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(3-(trifluoromethyl)phenoxy)acetamide](/img/structure/B2941466.png)
![(E)-2-((4-methoxyphenyl)amino)-9-methyl-3-((2-phenylhydrazono)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B2941468.png)
![2-(9-chloro-5-(pyridin-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol](/img/structure/B2941473.png)
![N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-2,2-diphenylacetamide](/img/structure/B2941474.png)
